Cas no 2228182-72-5 (4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine
• CAS No: 2228182-72-5
• MF: C₁₃H₁₆F₂N₂O₂
• MW: 270.275150299072
• CID: 6612211
• PubChem ID: 165629485
• Update Time: 2025-10-18

4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine
• EN300-1943220
• 2228182-72-5

• Inchi： 1S/C13H16F2N2O2/c1-9-2-3-10(17(18)19)8-11(9)12(16)4-6-13(14,15)7-5-12/h2-3,8H,4-7,16H2,1H3
• InChI Key： RYSMTRTVEFUHNT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C=CC=2C)[N+](=O)[O-])(CC1)N)F

Computed Properties

• Exact Mass: 270.11798408g/mol
• Monoisotopic Mass: 270.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine

Comprehensive Overview of 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine (CAS No. 2228182-72-5)

The compound 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine (CAS No. 2228182-72-5) is a fluorinated cyclohexylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro substitution and the nitrophenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and material science applications.

One of the key reasons for the growing attention toward 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine is its role in the development of novel small-molecule inhibitors. The presence of the nitro group and fluorine atoms enhances its binding affinity to target proteins, making it a candidate for therapeutic applications. Recent studies have explored its potential in addressing oxidative stress-related diseases and inflammatory conditions, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the cyclohexan-1-amine core of this compound offers a robust scaffold for further functionalization. The 2-methyl-5-nitrophenyl group introduces steric and electronic effects that can be fine-tuned for specific applications. This adaptability has led to its use in high-throughput screening libraries, where researchers seek to identify new leads for kinase inhibitors and GPCR modulators.

In the context of green chemistry, the synthesis and application of 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine have been optimized to minimize environmental impact. Advances in catalytic fluorination and nitration techniques have improved the efficiency of its production, addressing concerns about sustainability. These developments resonate with the broader shift toward eco-friendly chemical processes in the pharmaceutical industry.

The compound's physicochemical properties, such as its logP and solubility, have been extensively studied to ensure compatibility with drug formulation requirements. Its lipophilicity, influenced by the difluoro and nitrophenyl groups, makes it suitable for crossing biological membranes, a critical factor in central nervous system (CNS) drug development.

Another area of interest is the potential of 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine in agrochemical research. The nitroaromatic functionality is known to confer herbicidal and pesticidal activity, prompting investigations into its use for crop protection. This aligns with the global demand for sustainable agriculture solutions to enhance food security.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound thoroughly. These methods confirm its structural integrity and purity, which are essential for regulatory compliance in pharmaceutical manufacturing. The availability of high-quality reference standards for CAS No. 2228182-72-5 further supports its adoption in research and development.

In summary, 4,4-difluoro-1-(2-methyl-5-nitrophenyl)cyclohexan-1-amine represents a multifaceted compound with broad applicability. Its integration into drug discovery pipelines and agrochemical innovations underscores its importance in modern science. As research continues, this compound is poised to contribute to breakthroughs in personalized medicine and sustainable chemistry, addressing some of the most pressing challenges in these fields.